Trichloroacetyl chloride
Trichloroacetyl chloride
Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible.
Brand Name:
Vulcanchem
CAS No.:
76-02-8
VCID:
VC21061161
InChI:
InChI=1S/C2Cl4O/c3-1(7)2(4,5)6
SMILES:
C(=O)(C(Cl)(Cl)Cl)Cl
Molecular Formula:
C2Cl4O
Molecular Weight:
181.8 g/mol
Trichloroacetyl chloride
CAS No.: 76-02-8
Cat. No.: VC21061161
Molecular Formula: C2Cl4O
Molecular Weight: 181.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible. |
|---|---|
| CAS No. | 76-02-8 |
| Molecular Formula | C2Cl4O |
| Molecular Weight | 181.8 g/mol |
| IUPAC Name | 2,2,2-trichloroacetyl chloride |
| Standard InChI | InChI=1S/C2Cl4O/c3-1(7)2(4,5)6 |
| Standard InChI Key | PVFOMCVHYWHZJE-UHFFFAOYSA-N |
| SMILES | C(=O)(C(Cl)(Cl)Cl)Cl |
| Canonical SMILES | C(=O)(C(Cl)(Cl)Cl)Cl |
| Boiling Point | 244 °F at 760 mm Hg (EPA, 1998) 117.9 °C |
| Colorform | Liquid |
| Melting Point | -31.8 °C |
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